Cas no 2870672-97-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid
• CAS No: 2870672-97-0
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 5612091
• Update Time: 2025-10-22

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]propoxy]benzoic acid
• Benzoic acid, 4-[3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]propoxy]-
• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid

• Inchi： 1S/C25H23NO5/c27-24(28)17-10-12-18(13-11-17)30-15-5-14-26-25(29)31-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-13,23H,5,14-16H2,(H,26,29)(H,27,28)
• InChI Key： UBGLRHZKTKEBCY-UHFFFAOYSA-N
• SMILES： C1=CC2C3=CC=CC=C3C(COC(NCCCOC3C=CC(=CC=3)C(=O)O)=O)C=2C=C1

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid

Comprehensive Analysis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid (CAS No. 2870672-97-0)

In the realm of organic chemistry and pharmaceutical research, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid (CAS No. 2870672-97-0) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected benzoic acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the propoxybenzoic acid backbone, make it a versatile building block for researchers.

The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). This characteristic aligns with the growing demand for efficient and scalable peptide production, a topic frequently searched in AI-driven drug discovery platforms. The compound’s benzoic acid moiety further enhances its utility in designing bioconjugates and prodrugs, addressing modern challenges in targeted drug delivery.

Recent trends in green chemistry have also spotlighted derivatives like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid, as researchers seek eco-friendly alternatives for traditional protecting groups. Discussions on platforms like PubMed and ResearchGate often highlight its compatibility with microwave-assisted synthesis and flow chemistry, reducing solvent waste and energy consumption—a hot topic in sustainable pharmaceutical manufacturing.

From an SEO perspective, queries such as "Fmoc-amino acid applications", "CAS 2870672-97-0 supplier", and "benzoic acid derivatives in drug design" reflect user interest. This compound’s role in antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras) further ties it to cutting-edge therapeutic strategies, frequently explored in academic and industrial settings.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propoxybenzoic acid, ensuring purity for critical applications. Its crystalline properties and solubility profiles are also subjects of study, particularly for formulation scientists optimizing drug delivery systems.

In summary, CAS No. 2870672-97-0 represents a nexus of innovation in medicinal chemistry, combining the reliability of Fmoc chemistry with the adaptability of aromatic carboxylic acids. As the pharmaceutical industry advances toward personalized medicine and sustainable practices, this compound’s relevance is poised to grow, answering both scientific and environmental imperatives.